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Introduction

Fedovapagon (VA106483) is a selective, orally active non-peptide agonist of the vasopressin
V2 receptor (V2R).[1] The V2R, a G protein-coupled receptor (GPCR), is a key regulator of
water homeostasis. Its activation in the renal collecting ducts initiates a signaling cascade that
leads to water reabsorption.[2] Consequently, V2R agonists are valuable therapeutic agents for
conditions such as nocturia and diabetes insipidus.[3][4]

These application notes provide detailed protocols for in vitro assays to characterize the V2R
agonism of Fedovapagon, focusing on its functional potency and binding affinity.

Data Presentation

The following table summarizes the quantitative data for Fedovapagon's activity at the human
V2 receptor.

Compound Parameter Value Cell Line Assay Type Reference
cAMP
Fedovapagon EC50 24 nM HEK293 ) [1]
Accumulation
) Not Publicly Radioligand
Fedovapagon Ki ) - o -
Available Binding
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V2 Receptor Signaling Pathway

Activation of the V2R by an agonist like Fedovapagon primarily triggers the Gs alpha subunit
of the associated heterotrimeric G protein. This initiates a signaling cascade involving adenylyl
cyclase, leading to the production of cyclic adenosine monophosphate (CAMP), which in turn
activates Protein Kinase A (PKA). PKA then phosphorylates Aquaporin-2 (AQP2) water
channels, promoting their translocation to the apical membrane of collecting duct cells and
increasing water reabsorption.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1672327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

activates
Fedovapagon

binds } V2 Receptor

translocates to
membrane

AQP2 Vesicle Aquaporin-2 facilitates

(AQP2) Channel

Increased Water
Reabsorption

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Cell Preparation

human V2R and GloSensor™ construct
in a 96-well plate

;

Incubate overnight to allow attachmerD

Seed HEK293 cells stably expressing]

Assay Procedure

Erepare serial dilutions of Fedovapagoa
!
[Add Fedovapagon dilutions to the cellg
? i g
E\cubate at room temperatura
for 15-30 minutes
!
G/Ieasure luminescence using a plate readea

Data Analysis

GIOrmalize data to control (vehiclea
E’Iot dose-response curva

: Galculate EC50 using non-linear regressioa .
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Preparation

: K Prepare serial dilutions of Fedovapagon, .
. Grepare cell membranes from HEK293-V2R cella Eadioligand ([3H]-AVP), and non-specific binding control | :

non-specific binding, and competition

;

[Set up assay tubes/plate for total binding]

)

Gdd membranes, radioligand, and Fedovapagon/contro

chbate to reach equilibrium (e.g., 60 min at 25°CD
E’erminate binding by rapid fiItratioD

GVash filters to remove unbound radioligana

G/Ieasure radioactivity on filters using a scintillation countea

[Calculate specific bindinga

E’Iot % specific binding vs. Fedovapagon concentratioa

l

: Galculate IC50 and convert to Ki using the Cheng-Prusoff equatioD .

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1672327?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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